Cas no 2228236-14-2 (1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine)

1-(3-Chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine is a specialized organic compound featuring a chloropyridine core linked to a difluorocyclopropane amine moiety. Its unique structure, combining a halogenated heterocycle with a fluorinated cyclopropane ring, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chlorine and fluorine substituents enhances its reactivity and potential for further functionalization, while the cyclopropane ring contributes to steric and electronic modulation. This compound is particularly useful in the development of bioactive molecules, offering opportunities for structural diversification in medicinal chemistry. Its stability and defined stereochemistry further support its utility in targeted synthetic applications.

1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine structure

2228236-14-2 structure

Product Name:1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine

CAS No:2228236-14-2

MF:C₈H₇ClF₂N₂

MW:204.604387521744

CID:5890810

PubChem ID:165754947

Update Time:2025-08-05

1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine
- 2228236-14-2
- EN300-1941245
- Inchi： 1S/C8H7ClF2N2/c9-6-3-13-2-1-5(6)7(12)4-8(7,10)11/h1-3H,4,12H2
- InChI Key： ATCDGTLILQFHJD-UHFFFAOYSA-N
- SMILES： ClC1C=NC=CC=1C1(CC1(F)F)N

Computed Properties

Exact Mass: 204.0265822g/mol
Monoisotopic Mass: 204.0265822g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 38.9Å²

1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1941245-1g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	1g	$1643.0	2023-09-17
Enamine	EN300-1941245-5g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	5g	$4764.0	2023-09-17
Enamine	EN300-1941245-10g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	10g	$7065.0	2023-09-17
Enamine	EN300-1941245-0.05g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	0.05g	$1381.0	2023-09-17
Enamine	EN300-1941245-0.1g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	0.1g	$1447.0	2023-09-17
Enamine	EN300-1941245-0.25g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	0.25g	$1513.0	2023-09-17
Enamine	EN300-1941245-0.5g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	0.5g	$1577.0	2023-09-17
Enamine	EN300-1941245-1.0g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	1g	$1643.0	2023-05-31
Enamine	EN300-1941245-2.5g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	2.5g	$3220.0	2023-09-17
Enamine	EN300-1941245-5.0g	1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine	2228236-14-2	5g	$4764.0	2023-05-31

1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine Related Literature

1. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
2. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
5. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477

Additional information on 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine

Compound CAS No. 2228236-14-2: 1-(3-Chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine

The compound with CAS No. 2228236-14-2, commonly referred to as 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a chloropyridine ring with a cyclopropylamine moiety, further substituted with two fluorine atoms. The cyclopropane ring serves as a rigid and strained framework, which often imparts interesting chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine as a promising candidate in drug discovery. Its structure allows for diverse interactions with biological targets, making it a valuable tool in the development of novel therapeutic agents. Researchers have explored its ability to act as a selective inhibitor of various enzymes and receptors, which could lead to breakthroughs in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the chloropyridine ring via nucleophilic aromatic substitution and the subsequent installation of the cyclopropylamine group through catalytic coupling reactions. The introduction of fluorine atoms at the 2-position of the cyclopropane ring is critical for optimizing the molecule's pharmacokinetic properties, such as solubility and bioavailability.

In terms of physical properties, 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents. Its fluorescence properties have been studied extensively, revealing potential applications in sensing and imaging technologies. The presence of fluorine atoms enhances its electronic properties, making it suitable for use in optoelectronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular docking studies have shown that 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropan-1-amine can bind effectively to target proteins with high affinity. This has led to its consideration as a lead compound in drug design programs aimed at developing novel therapeutics with improved efficacy and reduced side effects.

The environmental impact of this compound has also been a topic of interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 1-(3-chloropyridin-4-yli)-l)-